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Compound of Interest

Compound Name: 3-Oxododecanoyl-CoA

Cat. No.: B15544895 Get Quote

For Immediate Reference: This document provides critical safety and disposal guidance for 3-
Oxododecanoyl-CoA. In the absence of a specific Safety Data Sheet (SDS) for this

compound, the following procedures are based on established safety protocols for Coenzyme A

(CoA) esters, thioesters, and general laboratory chemical waste management. Researchers,

scientists, and drug development professionals must adhere to stringent safety and disposal

protocols when handling 3-Oxododecanoyl-CoA. Due to its nature as a complex biomolecule

containing a thioester linkage, specific handling and disposal considerations are paramount to

ensure laboratory safety and environmental compliance.

I. Pre-Disposal Safety and Handling
Before initiating any disposal process, it is imperative to be equipped with the appropriate

personal protective equipment (PPE). This includes, but is not limited to, nitrile gloves, safety

glasses or goggles, and a laboratory coat. All handling of 3-Oxododecanoyl-CoA and its

associated waste should be conducted in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation exposure.

II. Hazard Assessment and Spill Management
While specific toxicity data for 3-Oxododecanoyl-CoA is not readily available, compounds with

similar structures may present hazards upon contact or inhalation. It should be handled as a

potentially hazardous substance.

In case of a spill:
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Solid Spill: Carefully sweep the solid material to avoid dust generation. Place it into a

designated, labeled container for hazardous chemical waste.

Solution Spill: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth). Place

the contaminated absorbent material into a sealed, appropriately labeled container for

disposal. Do not allow the chemical to enter drains or waterways.

III. Step-by-Step Disposal Protocol
The recommended method for the disposal of 3-Oxododecanoyl-CoA is through a licensed

hazardous waste disposal service. Do not dispose of this chemical down the drain or in regular

trash.

Waste Identification and Segregation: All materials contaminated with 3-Oxododecanoyl-
CoA, including unused product, solutions, and contaminated labware (e.g., pipette tips,

tubes), should be treated as hazardous chemical waste. This waste stream should be

segregated from other types of waste, such as biological or radioactive waste, unless

otherwise directed by your institution's Environmental Health and Safety (EHS) office.

Containerization:

Select a waste container that is chemically compatible with 3-Oxododecanoyl-CoA and

any solvents used. High-density polyethylene (HDPE) or glass containers are generally

suitable.

The container must be in good condition and have a secure, leak-proof lid.

Labeling: Clearly label the waste container with "HAZARDOUS WASTE," the full chemical

name "3-Oxododecanoyl-CoA," and the approximate quantity. If the waste is in a solution,

list all constituents and their estimated percentages.

Waste Accumulation:

For neat (undissolved) compound or small quantities (<50 mL of solution): Carefully

transfer the waste into the designated hazardous waste container.
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For larger liquid quantities (>50 mL of solution): If the compound is in a volatile organic

solvent, it should be collected in a container designated for flammable liquid waste.

Storage: Store the sealed and labeled waste container in a designated, secure area away

from incompatible materials, pending collection. Ensure the storage area is well-ventilated.

Final Disposal: Arrange for the collection of the hazardous waste container by your

institution's licensed hazardous waste contractor. Follow all institutional and local regulations

for hazardous waste disposal.

Chemical and Physical Properties Summary
The following table summarizes available information for 3-Oxododecanoyl-CoA. A

comprehensive hazard profile is not currently available, and therefore, prudent laboratory

safety practices are essential.

Property Value

Chemical Formula C33H56N7O18P3S[1][2]

Average Molecular Weight 963.82 g/mol [1][2]

Monoisotopic Molecular Weight 963.261538249 g/mol [1][2]

CAS Number 78303-19-2[1][2]

Chemical Class

Belongs to the class of organic compounds

known as 3-oxo-acyl coas. These are organic

compounds containing a 3-oxo acylated

coenzyme A derivative.[1][2]

Biological Role
An intermediate in fatty acid metabolism and

elongation.[1][3]
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Caption: Disposal workflow for 3-Oxododecanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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